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Compound of Interest

Compound Name: Potassium zirconium carbonate

Cat. No.: B1618412

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of Potassium Zirconium Carbonate (CAS No. 23570-56-1). While primarily
utilized in industrial settings as a crosslinking agent, catalyst, and raw material for ceramics,
this document also explores the broader context of zirconium compounds in biomedical
applications. It is important to note that, despite its availability, Potassium Zirconium
Carbonate is not a widely studied compound within the fields of pharmacology and drug
development. This guide aims to present the current state of knowledge, including detailed
experimental protocols for its synthesis and established industrial uses, while also highlighting
the significant gap in biological and pharmaceutical research.

Chemical and Physical Properties

Potassium Zirconium Carbonate is an inorganic compound that is typically available as a
clear, colorless, and odorless aqueous solution. It is known for its thermal stability and water
solubility.[1] The precise molecular structure can vary, though a common representation is
K2[Zr(CO3)2(OH)2].

Table 1: Physicochemical Properties of Potassium Zirconium Carbonate
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Property Value References

CAS Number 23570-56-1
dipotassium;zirconium(4+);pen

IUPAC Name [2]
tacarbonate

Molecular Formula CsK2015Zr2 [31[4]

Molecular Weight 560.69 g/mol [4]

Appearance Clear, colorless liquid [5]

Boiling Point 333.6 °C at 760 mmHg

Solubility Soluble in water [1]
Alkaline (typically 9-11 in

pH : [5]
solution)

Synthesis and Manufacturing

The most common method for synthesizing Potassium Zirconium Carbonate is through the
reaction of zirconium basic carbonate with an aqueous solution of potassium carbonate. This
process is typically conducted at an elevated temperature to facilitate the reaction and
dissolution of the starting materials.

Experimental Protocol: Aqueous Solution Synthesis

This protocol is adapted from methodologies described in patent literature.[6]
Materials:

e Zirconium Basic Carbonate (Zr(OH)2C0Os3-H20)

o Potassium Carbonate (K2COs3)

e Deionized Water

Equipment:
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Jacketed glass reactor with an overhead stirrer
Heating circulator
Filtration apparatus (e.g., Buchner funnel with vacuum flask)

pH meter

Procedure:

Preparation of Potassium Carbonate Solution: In the jacketed glass reactor, dissolve
potassium carbonate in deionized water. A typical molar ratio is between 0.8 to 1.3 moles of
potassium carbonate per mole of zirconium basic carbonate.[4]

Heating and Stirring: While stirring continuously, heat the potassium carbonate solution to a
temperature of 55-60°C.[6]

Addition of Zirconium Basic Carbonate: Gradually add zirconium basic carbonate to the
heated and stirred potassium carbonate solution. The reaction is exothermic, and the
temperature should be maintained between 55-60°C during the addition.[6]

Reaction Completion: After the addition is complete, continue to stir the mixture at 55-60°C
for approximately one hour to ensure the reaction goes to completion.[4]

Filtration: Once the reaction is complete, filter the warm solution to remove any unreacted
solids or impurities. The resulting product is a clear aqueous solution of Potassium
Zirconium Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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